1,2-Dimethylhydrazine dihydrochloride
1,2-Dimethylhydrazine dihydrochloride
Prisms (from water) or white crystalline powder. Distinct amine fishy or ammonia-like odor. (NTP, 1992)
1,2-dimethylhydrazine dihydrochloride is a hydrochloride resulting from the reaction of 1,2,dimethylhydrazine with 2 mol eq. of hydrogen chloride. It contains a 1,2-dimethylhydrazine(2+).
1,2-Dimethylhydrazine Dihydrochloride is the chloride salt of a compound used experimentally to induce tumors in animal models of carcinogenesis. In mice and rats, 1,2-dimethylhydrazine may induce carcinogenesis through deregulation of the cell cycle. This agent primarily induces gastrointestinal and vascular tumors. 1,2-Dimethylhydrazine may be found in small amounts in the environment due to its use in industry and agriculture. (NCI04)
1,2-dimethylhydrazine dihydrochloride is a hydrochloride resulting from the reaction of 1,2,dimethylhydrazine with 2 mol eq. of hydrogen chloride. It contains a 1,2-dimethylhydrazine(2+).
1,2-Dimethylhydrazine Dihydrochloride is the chloride salt of a compound used experimentally to induce tumors in animal models of carcinogenesis. In mice and rats, 1,2-dimethylhydrazine may induce carcinogenesis through deregulation of the cell cycle. This agent primarily induces gastrointestinal and vascular tumors. 1,2-Dimethylhydrazine may be found in small amounts in the environment due to its use in industry and agriculture. (NCI04)
Brand Name:
Vulcanchem
CAS No.:
306-37-6
VCID:
VC21142814
InChI:
InChI=1S/C2H8N2.ClH/c1-3-4-2;/h3-4H,1-2H3;1H
SMILES:
CNNC.Cl.Cl
Molecular Formula:
C2H9ClN2
Molecular Weight:
96.56 g/mol
1,2-Dimethylhydrazine dihydrochloride
CAS No.: 306-37-6
Cat. No.: VC21142814
Molecular Formula: C2H9ClN2
Molecular Weight: 96.56 g/mol
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Specification
| Description | Prisms (from water) or white crystalline powder. Distinct amine fishy or ammonia-like odor. (NTP, 1992) 1,2-dimethylhydrazine dihydrochloride is a hydrochloride resulting from the reaction of 1,2,dimethylhydrazine with 2 mol eq. of hydrogen chloride. It contains a 1,2-dimethylhydrazine(2+). 1,2-Dimethylhydrazine Dihydrochloride is the chloride salt of a compound used experimentally to induce tumors in animal models of carcinogenesis. In mice and rats, 1,2-dimethylhydrazine may induce carcinogenesis through deregulation of the cell cycle. This agent primarily induces gastrointestinal and vascular tumors. 1,2-Dimethylhydrazine may be found in small amounts in the environment due to its use in industry and agriculture. (NCI04) |
|---|---|
| CAS No. | 306-37-6 |
| Molecular Formula | C2H9ClN2 |
| Molecular Weight | 96.56 g/mol |
| IUPAC Name | 1,2-dimethylhydrazine;hydrochloride |
| Standard InChI | InChI=1S/C2H8N2.ClH/c1-3-4-2;/h3-4H,1-2H3;1H |
| Standard InChI Key | RYFKTZXULZNOCC-UHFFFAOYSA-N |
| SMILES | CNNC.Cl.Cl |
| Canonical SMILES | CNNC.Cl |
| Melting Point | 333 to 336 °F (decomposes) (NTP, 1992) |
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